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Introduction

Carpinontriol B is a naturally occurring cyclic diarylheptanoid, a class of secondary
metabolites characterized by a C6-C7-C6 carbon skeleton. First isolated from the stems of
Carpinus cordata, it has since been identified in other species of the Betulaceae family,
including Carpinus turczaninowii and Carpinus betulus.[1] As a member of the diarylheptanoid
family, carpinontriol B has garnered interest within the scientific community for its potential
therapeutic applications, notably its anti-inflammatory and antimicrobial properties. This
technical guide provides a comprehensive overview of the available data on the physical and
chemical properties of carpinontriol B, its biological activities, and the experimental protocols
used for its study.

Physicochemical Properties

Carpinontriol B is a phenolic compound that presents as a powder.[2] Its stability has been
noted to be robust in both agueous and methanolic solutions across a range of temperatures.
[1] Furthermore, it has demonstrated stability at various biorelevant pH values.[1]

Table 1: Physicochemical Data of Carpinontriol B
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Property Value Source(s)
Molecular Formula C19H2006 [3]
Molecular Weight 344.35 g/mol [3]
Physical Description Powder [2]
Purity =298% [2]

B Chloroform, Dichloromethane,
Solubility [2]
Ethyl Acetate, DMSO, Acetone

Note: Specific quantitative data for melting point and boiling point are not readily available in
the reviewed literature.

Spectral Data

The structural elucidation of carpinontriol B has been accomplished through various
spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS).

Mass Spectrometry (MS)

High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS) has been utilized to
determine the elemental composition and exact mass of carpinontriol B.[4] While detailed
fragmentation patterns are not extensively published, the initial characterization confirms its
molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Both one-dimensional (*H and 3C) and two-dimensional (COSY, HMQC, HMBC) NMR
spectroscopy have been instrumental in determining the complex cyclic structure of
carpinontriol B.[5] Although specific chemical shift and coupling constant data are not fully
detailed in the available literature, these techniques have confirmed its identity as a
diarylheptanoid.

Infrared (IR) Spectroscopy
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Infrared spectroscopy data for carpinontriol B is not extensively reported in the current body

of scientific literature.

Experimental Protocols
Isolation of Carpinontriol B from Carpinus turczaninowii

A general protocol for the isolation of carpinontriol B from the branches of Carpinus
turczaninowii involves solvent extraction and chromatographic separation.

Workflow for Isolation and Purification
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Caption: General workflow for the isolation of carpinontriol B.
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Methodology:

Extraction: The dried and powdered branches of Carpinus turczaninowii are extracted with
agueous ethanol.

o Fractionation: The resulting crude extract is concentrated and then successively partitioned
with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to yield
different fractions.

o Chromatographic Separation: The ethyl acetate fraction, which typically shows potent
biological activity, is subjected to column chromatography over a stationary phase like silica

gel.

 Purification: Fractions containing carpinontriol B are further purified using techniques such
as preparative high-performance liquid chromatography (HPLC) to yield the pure compound.

Biological Activities and Mechanisms of Action

Carpinontriol B has demonstrated a range of biological activities, with its anti-inflammatory
and a-glucosidase inhibitory effects being the most studied.

Anti-inflammatory Activity

Carpinontriol B has been shown to possess significant anti-inflammatory properties. In studies
utilizing lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, carpinontriol B
effectively reduces the production of the pro-inflammatory mediators nitric oxide (NO) and
interleukin-6 (IL-6) in a dose-dependent manner.

Signaling Pathway of LPS-Induced Inflammation and Potential Inhibition by Carpinontriol B
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Caption: Potential mechanism of anti-inflammatory action of carpinontriol B.
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Experimental Protocol: Determination of Nitric Oxide (NO) Production in RAW 264.7 Cells

o Cell Culture: RAW 264.7 macrophage cells are cultured in a suitable medium, such as
DMEM, supplemented with fetal bovine serum and antibiotics.

o Treatment: Cells are pre-treated with various concentrations of carpinontriol B for a
specified time (e.g., 1 hour) before being stimulated with lipopolysaccharide (LPS; e.g., 1
pg/mL) to induce an inflammatory response.

 Incubation: The cells are incubated for a further period (e.g., 24 hours) to allow for the
production of nitric oxide.

o Griess Assay: The concentration of nitrite (a stable product of NO) in the cell culture
supernatant is quantified using the Griess reagent. This involves mixing the supernatant with
a solution of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride and
measuring the absorbance at approximately 540 nm.

o Data Analysis: The amount of nitrite is determined by comparison with a standard curve of
sodium nitrite. The inhibitory effect of carpinontriol B is calculated relative to the LPS-
stimulated control group.

Experimental Protocol: Measurement of Interleukin-6 (IL-6) Production

o Cell Culture and Treatment: Similar to the NO production assay, RAW 264.7 cells are pre-
treated with carpinontriol B and then stimulated with LPS.

o Supernatant Collection: After incubation, the cell culture supernatant is collected.

o ELISA: The concentration of IL-6 in the supernatant is measured using a commercially
available Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's
instructions.

o Data Analysis: The concentration of IL-6 is determined from a standard curve, and the
inhibitory effect of carpinontriol B is calculated.

o-Glucosidase Inhibitory Activity
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Carpinontriol B has been reported to exhibit moderate inhibitory activity against a-
glucosidase, an enzyme involved in the digestion of carbohydrates. This suggests a potential
role for carpinontriol B in the management of hyperglycemia.

Experimental Protocol: a-Glucosidase Inhibition Assay

e Enzyme and Substrate Preparation: A solution of a-glucosidase from Saccharomyces
cerevisiae and a solution of the substrate, p-nitrophenyl-a-D-glucopyranoside (pNPG), are
prepared in a suitable buffer (e.g., phosphate buffer, pH 6.8).

 Incubation: The enzyme solution is pre-incubated with various concentrations of
carpinontriol B (or a positive control such as acarbose) for a set period.

o Reaction Initiation: The reaction is initiated by the addition of the pNPG substrate.

* Measurement: The enzymatic reaction, which produces a yellow-colored product (p-
nitrophenol), is monitored by measuring the increase in absorbance at 405 nm over time
using a microplate reader.

o Data Analysis: The percentage of inhibition is calculated, and the ICso value (the
concentration of the inhibitor required to inhibit 50% of the enzyme activity) is determined.

Antimicrobial Activity

Carpinontriol B has demonstrated antimicrobial activity against both Gram-positive (Bacillus
cereus, Staphylococcus aureus) and Gram-negative (Escherichia coli, Pseudomonas
aeruginosa) bacteria.[6] The standard method to assess this is the disk diffusion assay.

Experimental Protocol: Disk Diffusion Assay

o Bacterial Culture: A standardized inoculum of the test bacteria is spread evenly onto the
surface of an agar plate.

o Disk Application: Sterile paper disks impregnated with a known concentration of
carpinontriol B are placed on the agar surface.

 Incubation: The plates are incubated under appropriate conditions for bacterial growth.
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e Measurement: The diameter of the zone of inhibition (the area around the disk where
bacterial growth is prevented) is measured in millimeters. The size of the zone is proportional
to the antimicrobial activity of the compound.

Conclusion

Carpinontriol B is a cyclic diarylheptanoid with promising biological activities, particularly in
the areas of anti-inflammation and antimicrobial action. While its fundamental physicochemical
properties have been established, a more detailed public repository of its spectral data would
be beneficial for the scientific community. The provided experimental protocols offer a
foundation for researchers to further investigate the therapeutic potential of this interesting
natural product. Future research should focus on elucidating the precise molecular
mechanisms underlying its biological effects and exploring its efficacy in in vivo models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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